Cas no 2703745-64-4 ((S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride)

• Product Name: (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride
• CAS No: 2703745-64-4
• MF: C₈H₁₀BrCl₂NO
• MW: 286.98109960556
• CID: 5086108
• PubChem ID: 145710983
• Update Time: 2025-11-02

(S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride
• (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethanol hydrochloride
• (2S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol HCl
• BS-48715
• 2703745-64-4
• F76596
• (2S)-2-amino-2-(4-bromo-2-chlorophenyl)ethanol;hydrochloride
• (2S)-2-amino-2-(4-bromo-2-chlorophenyl)ethanol hydrochloride

• Inchi： 1S/C8H9BrClNO.ClH/c9-5-1-2-6(7(10)3-5)8(11)4-12;/h1-3,8,12H,4,11H2;1H/t8-;/m1./s1
• InChI Key： NKAOOFBKNRAJBU-DDWIOCJRSA-N
• SMILES： [C@@H](C1C=CC(Br)=CC=1Cl)(N)CO.Cl

Computed Properties

• Exact Mass: 284.93228g/mol
• Monoisotopic Mass: 284.93228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride

Comprehensive Overview of (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride (CAS No. 2703745-64-4)

(S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride is a chiral organic compound with significant potential in pharmaceutical research and development. This compound, identified by its CAS number 2703745-64-4, belongs to the class of amino alcohols and features a stereocenter at the 2-position, making it a valuable building block for asymmetric synthesis. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for chiral intermediates like (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride has surged due to their critical role in drug discovery. Researchers are particularly interested in its application for designing small-molecule inhibitors and GPCR-targeted therapies, which are hot topics in the field of precision medicine. The compound's unique structural features align with the growing trend of structure-activity relationship (SAR) studies, a frequently searched term in academic and industrial databases.

The synthesis of CAS 2703745-64-4 typically involves enantioselective reduction or resolution techniques, which are widely discussed in organic chemistry forums. Its hydrochloride salt form improves solubility, a property highly sought after in formulation development. Analytical methods such as HPLC chiral separation and X-ray crystallography are often employed to confirm its purity and absolute configuration, addressing common queries about chiral compound characterization.

From a commercial perspective, (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride is listed by specialty chemical suppliers under categories like pharmaceutical intermediates and custom synthesis. Its 4-bromo-2-chlorophenyl moiety is particularly noteworthy, as it appears in several kinase inhibitor scaffolds, a trending topic in cancer research. This connection to oncology drug development makes it a recurring keyword in scientific literature searches.

Stability studies of CAS 2703745-64-4 indicate proper storage conditions to maintain its enantiomeric excess, a critical parameter for GMP manufacturing. The compound's MSDS data (though non-hazardous) and spectral properties (IR, NMR) are frequently requested by quality control laboratories, reflecting industry concerns about batch-to-batch consistency.

Emerging applications include its use as a precursor for PET tracer synthesis, linking it to the booming field of molecular imaging. The 2-aminoethanol backbone also makes it relevant to neurotransmitter analog design, answering frequent queries about CNS drug candidates. Patent analysis reveals its incorporation in proteolysis-targeting chimera (PROTAC) architectures, a cutting-edge technology dominating recent drug discovery conferences.

Environmental considerations for (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride production align with green chemistry principles, another high-traffic search term. Manufacturers emphasize atom economy in its synthesis routes, while academic groups explore biocatalytic approaches to improve sustainability—topics frequently appearing in ACS Green Chemistry journal searches.

The global market for such high-value intermediates is projected to grow, driven by demand from contract research organizations (CROs) and virtual pharma companies. Analytical challenges like chiral impurity profiling and polymorph screening remain active research areas, as evidenced by conference proceedings and QbD (Quality by Design)-related publications.